Cas no 1859140-44-5 (2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid)

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering unique reactivity and stability due to its structural features. The presence of two fluorine atoms adjacent to the cyclopropane ring enhances its electrophilic character, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated compounds. The isopropyl substituent contributes to steric hindrance, influencing selectivity in reactions. This compound is of interest in pharmaceutical and agrochemical research, where fluorinated motifs are often leveraged to improve metabolic stability and binding affinity. Its well-defined structure allows for precise modifications in targeted synthetic applications.
2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid structure
1859140-44-5 structure
Product Name:2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
CAS No:1859140-44-5
MF:C7H10F2O2
MW:164.149909496307
CID:5912435
PubChem ID:165643366
Update Time:2025-05-28

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1859140-44-5
    • EN300-1928600
    • 2,2-difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
    • 2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid
    • Inchi: 1S/C7H10F2O2/c1-4(2)6(5(10)11)3-7(6,8)9/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key: VJYYDKOACQAOHE-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)C(C)C)F

Computed Properties

  • Exact Mass: 164.06488588g/mol
  • Monoisotopic Mass: 164.06488588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.3Ų

2,2-Difluoro-1-(propan-2-yl)cyclopropane-1-carboxylic acid Pricemore >>

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